Cas no 1936583-17-3 (3-cycloheptyl-1,1,1-trifluoropropan-2-amine)
3-cycloheptyl-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-cycloheptyl-1,1,1-trifluoropropan-2-amine
- 1936583-17-3
- EN300-1970196
-
- Inchi: 1S/C10H18F3N/c11-10(12,13)9(14)7-8-5-3-1-2-4-6-8/h8-9H,1-7,14H2
- InChI Key: FQUMMTLGMYUDMF-UHFFFAOYSA-N
- SMILES: FC(C(CC1CCCCCC1)N)(F)F
Computed Properties
- Exact Mass: 209.13913406g/mol
- Monoisotopic Mass: 209.13913406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 26Ų
3-cycloheptyl-1,1,1-trifluoropropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1970196-1g |
3-cycloheptyl-1,1,1-trifluoropropan-2-amine |
1936583-17-3 | 1g |
$1057.0 | 2023-09-16 | ||
| Enamine | EN300-1970196-5g |
3-cycloheptyl-1,1,1-trifluoropropan-2-amine |
1936583-17-3 | 5g |
$3065.0 | 2023-09-16 | ||
| Enamine | EN300-1970196-10g |
3-cycloheptyl-1,1,1-trifluoropropan-2-amine |
1936583-17-3 | 10g |
$4545.0 | 2023-09-16 | ||
| Enamine | EN300-1970196-0.05g |
3-cycloheptyl-1,1,1-trifluoropropan-2-amine |
1936583-17-3 | 0.05g |
$888.0 | 2023-09-16 | ||
| Enamine | EN300-1970196-0.1g |
3-cycloheptyl-1,1,1-trifluoropropan-2-amine |
1936583-17-3 | 0.1g |
$930.0 | 2023-09-16 | ||
| Enamine | EN300-1970196-0.25g |
3-cycloheptyl-1,1,1-trifluoropropan-2-amine |
1936583-17-3 | 0.25g |
$972.0 | 2023-09-16 | ||
| Enamine | EN300-1970196-0.5g |
3-cycloheptyl-1,1,1-trifluoropropan-2-amine |
1936583-17-3 | 0.5g |
$1014.0 | 2023-09-16 | ||
| Enamine | EN300-1970196-1.0g |
3-cycloheptyl-1,1,1-trifluoropropan-2-amine |
1936583-17-3 | 1g |
$1229.0 | 2023-06-01 | ||
| Enamine | EN300-1970196-2.5g |
3-cycloheptyl-1,1,1-trifluoropropan-2-amine |
1936583-17-3 | 2.5g |
$2071.0 | 2023-09-16 | ||
| Enamine | EN300-1970196-5.0g |
3-cycloheptyl-1,1,1-trifluoropropan-2-amine |
1936583-17-3 | 5g |
$3562.0 | 2023-06-01 |
3-cycloheptyl-1,1,1-trifluoropropan-2-amine Related Literature
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on 3-cycloheptyl-1,1,1-trifluoropropan-2-amine
Comprehensive Overview of 3-cycloheptyl-1,1,1-trifluoropropan-2-amine (CAS No. 1936583-17-3): Properties, Applications, and Industry Insights
The compound 3-cycloheptyl-1,1,1-trifluoropropan-2-amine (CAS No. 1936583-17-3) is a fluorinated amine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential in modulating biological activity. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, making it a valuable scaffold for designing novel therapeutics.
In recent years, the search for bioactive amines and cycloheptyl-containing compounds has surged, driven by their applications in CNS-targeting drugs and enzyme inhibition. Researchers are particularly interested in how the cycloheptyl ring influences conformational flexibility compared to smaller cycloalkyl groups. Computational studies on CAS 1936583-17-3 suggest its potential as a building block for GPCR-targeted ligands, aligning with trends in personalized medicine and precision drug design.
The synthesis of 3-cycloheptyl-1,1,1-trifluoropropan-2-amine typically involves multi-step routes, including reductive amination of ketone precursors or nucleophilic substitution of fluorinated intermediates. Industry reports highlight its use in high-throughput screening libraries, where its three-dimensional complexity addresses the need for sp3-rich pharmacophores. Environmental considerations in fluorochemical production have also spurred innovations in greener synthetic protocols for such trifluoromethylated amines.
From a commercial perspective, suppliers of CAS 1936583-17-3 emphasize its >98% purity for research applications, with HPLC and NMR data readily available. The compound's stability under physiological pH conditions makes it suitable for in vitro ADME studies, a key focus area in modern pharmacokinetic optimization. Patent analyses reveal its incorporation in proprietary compounds targeting neurodegenerative diseases, reflecting broader industry interest in blood-brain barrier permeable molecules.
Emerging discussions in medicinal chemistry forums frequently address the role of fluorine in drug-like properties, with 3-cycloheptyl-1,1,1-trifluoropropan-2-amine serving as a case study. Its logP value and hydrogen bonding capacity are often compared to non-fluorinated analogs in structure-activity relationship (SAR) studies. Furthermore, the compound's chiral center raises questions about enantioselective synthesis methods – a hot topic in asymmetric catalysis research.
Analytical characterization of 1936583-17-3 typically involves advanced techniques like LC-MS and chiral separation chromatography, given the growing regulatory emphasis on stereochemical purity. Recent publications have explored its crystalline forms using X-ray powder diffraction (XRPD), important for pharmaceutical formulation development. Storage recommendations generally suggest inert atmosphere protection to maintain the integrity of the amine functionality.
In the context of green chemistry initiatives, researchers are investigating catalytic methods to introduce the cycloheptyl moiety more efficiently. This aligns with industry efforts to reduce the environmental footprint of fluorochemical manufacturing. The compound's thermal stability data (often analyzed by DSC) makes it suitable for high-temperature reaction conditions – a property leveraged in continuous flow chemistry applications.
Looking ahead, 3-cycloheptyl-1,1,1-trifluoropropan-2-amine is poised to remain relevant as fluorine-containing drugs continue dominating new drug approvals. Its structural features address multiple drug discovery challenges, from bioavailability enhancement to target engagement. With pharmaceutical companies increasingly filing patents around similar trifluoromethylated scaffolds, this compound represents an important reference point in modern medicinal chemistry.
1936583-17-3 (3-cycloheptyl-1,1,1-trifluoropropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)